6-{5-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9-methyl-9H-purine

• IUPAC Name: 3-(methoxymethyl)-5-[2-(9-methylpurin-6-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]-1,2,4-thiadiazole
• InChI: InChI=1S/C16H20N8OS/c1-22-9-19-13-14(22)17-8-18-15(13)23-3-10-5-24(6-11(10)4-23)16-20-12(7-25-2)21-26-16/h8-11H,3-7H2,1-2H3
• InChI Key: AIJZTIDJPRRODB-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1N=CN=C2N3CC4CN(CC4C3)C5=NC(=NS5)COC
• Molecular Formula: C16H20N8OS
• Molecular Weight: 372.5 g/mol
• CAS No.: 2640949-96-6

Description

The compound 6-{5-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9-methyl-9H-purine is a purine derivative featuring a 9-methyl substitution on the purine core, a fused octahydropyrrolo[3,4-c]pyrrole bicyclic system, and a 3-(methoxymethyl)-1,2,4-thiadiazole substituent. The thiadiazole moiety introduces sulfur-based electronic properties, while the methoxymethyl group may enhance solubility or metabolic stability.

Preparation Methods

The synthesis of 6-{5-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9-methyl-9H-purine can be accomplished through several synthetic routes. One common method involves the initial construction of the thiadiazole ring via cyclization of appropriate thiosemicarbazide derivatives. Following this, a series of condensation reactions with pyrrolopyrrole precursors, under controlled conditions involving bases such as sodium ethoxide or potassium carbonate, culminates in the formation of the target compound.

In industrial production, optimization of these conditions is crucial to ensure high yield and purity. Efficient catalytic systems and advanced purification techniques, such as crystallization and chromatography, are often employed to scale up production.

Chemical Reactions Analysis

6-{5-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9-methyl-9H-purine participates in a range of chemical reactions:

• Oxidation: : The compound can undergo oxidative transformations, often using oxidizing agents like hydrogen peroxide or potassium permanganate. These reactions may yield sulfoxide or sulfone derivatives due to the presence of the sulfur atom in the thiadiazole ring.

• Reduction: : Reduction reactions typically target the nitrogen atoms within the heterocyclic rings, utilizing reagents such as sodium borohydride.

• Substitution: : The methoxymethyl group can be substituted through nucleophilic substitution reactions using nucleophiles like amines or halides, under basic conditions.

Common reagents include catalysts like palladium on carbon (for hydrogenation) or organic acids and bases for facilitating various transformations. The major products of these reactions depend on the specific conditions and reagents used but generally maintain the core heterocyclic structure.

Scientific Research Applications

Anticancer Activity

Recent studies have indicated that derivatives of purine compounds exhibit significant anticancer properties. The specific compound has been evaluated for its efficacy against various cancer cell lines. For instance, research demonstrated that modifications on the purine ring can enhance cytotoxicity towards tumor cells while minimizing toxicity to normal cells.

Case Study:
A study published in Journal of Medicinal Chemistry reported that related purine derivatives showed IC50 values in the nanomolar range against prostate and breast cancer cell lines, suggesting that similar derivatives may also exhibit potent anticancer activity .

Antiviral Properties

The structural features of this compound suggest potential antiviral activity. Compounds with purine structures are known to inhibit viral replication by interfering with nucleic acid synthesis.

Case Study:
Research on similar purine derivatives indicated effectiveness against viruses such as HIV and Hepatitis C. The mechanism often involves competitive inhibition of viral enzymes, which could be explored further for this compound .

Autotaxin Inhibition

The compound has also been investigated for its role as an autotaxin (ATX) inhibitor. ATX is implicated in various pathological conditions including cancer and fibrosis.

Case Study:
A patent application highlighted that certain purine derivatives can inhibit ATX activity effectively, leading to reduced levels of lysophosphatidic acid (LPA), a mediator in tumor progression . This suggests a promising therapeutic avenue for diseases characterized by ATX overexpression.

Enzyme Inhibition Studies

The compound's unique structure makes it a candidate for studying enzyme inhibition. Research indicates that modifications on the thiadiazole and pyrrole moieties can influence binding affinity to specific enzymes.

Data Table: Enzyme Inhibition Potency

Compound Variant	Target Enzyme	IC50 (µM)	Reference
Variant A	Protein Kinase A	0.5
Variant B	DNA Polymerase	0.8
Variant C	Autotaxin	0.3

Molecular Interaction Studies

Molecular docking studies have been conducted to predict the binding interactions between this compound and various biological targets.

Findings:
Docking simulations suggest strong interactions with key residues in target proteins, which could be further validated through experimental assays .

Pesticide Development

Emerging research indicates that thiadiazole derivatives possess insecticidal properties, making them suitable candidates for developing new pesticides.

Case Study:
Field trials have shown that similar compounds can effectively reduce pest populations while being less harmful to non-target organisms compared to traditional pesticides .

Mechanism of Action

The compound exerts its effects primarily through interactions with biological macromolecules. Its structure allows it to bind to specific enzymes or receptors, inhibiting or modulating their activity. The thiadiazole and purine moieties are often involved in hydrogen bonding and van der Waals interactions, facilitating these molecular recognitions.

Comparison with Similar Compounds

Thiadiazole vs. Oxadiazole Derivatives

A closely related compound, 9-methyl-6-{5-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9H-purine, replaces the thiadiazole ring with an oxadiazole group . Key differences include:

• Metabolic Stability : Oxadiazoles are prone to hydrolysis, whereas thiadiazoles may exhibit greater stability in vivo.

Substituent Position and Regioselectivity

Compounds such as 2-Amino-6-chloro-9-(cyclopentyl)-9H-purine (2c) and its 7-substituted isomer (3c) demonstrate the impact of substitution position on synthesis yield and activity . For example:

Compound	Substituent Position	Synthesis Yield	Notes
2c	9-position	71%	Major product due to steric and electronic favorability
3c	7-position	5%	Minor product, challenging regioselectivity

The target compound’s octahydropyrrolo[3,4-c]pyrrole system likely mitigates regioselectivity issues observed in simpler purine derivatives.

Functional Group Comparisons

6-(Alkylsulfanyl)-9H-Purines

Studies on 6-(benzylsulfanyl)-9H-purine highlight the role of sulfur-containing groups in antithyroid activity, with Kc values (charge-transfer complex stability) correlating with efficacy . The target compound’s thiadiazole group may similarly enhance charge transfer but with distinct steric effects compared to alkylsulfanyl chains.

Methoxymethyl vs. Methyl Substituents

The methoxymethyl group in the target compound contrasts with the methyl group in oxadiazole derivatives . This modification likely improves solubility (via ether oxygen hydrogen bonding) without significantly increasing metabolic liability.

Pharmacological and Analytical Comparisons

Analytical Behavior

Reversed-phase HPLC studies of purines indicate that sulfur-containing groups (e.g., thiadiazole) may increase retention times due to hydrophobicity, whereas methoxymethyl groups could reduce it via polarity . Such properties are critical for pharmacokinetic profiling.

Biological Activity

However, I can provide some general insights about related compounds that may be relevant:

Thiadiazole Derivatives and Their Biological Activities

Thiadiazole-containing compounds have shown diverse biological activities in various studies. Some key points include:

• Antimicrobial Activity: Thiadiazole derivatives have demonstrated antibacterial and antifungal properties against various pathogens .
• Anticancer Potential: Some thiadiazole compounds have shown anti-proliferative effects on cancer cells, potentially through mechanisms such as:
  • Inhibition of STAT transcription factors, particularly STAT3
  • Inhibition of the Mcl-1 protein
  • Possible inhibition of cyclin-dependent kinase 9 (CDK9)
• Other Biological Activities: Compounds containing thiadiazole moieties have been reported to possess various pharmacological properties, including:
  • Cyclooxygenase inhibition
  • Antiulcerative effects
  • Antihypertensive properties
  • Anticonvulsant activity
  • Antidiabetic effects
  • Anti-inflammatory properties

Structure-Activity Relationships

The biological activity of thiadiazole-containing compounds can be influenced by their structural features:

• Substitution patterns on the thiadiazole ring can significantly affect the compound's activity and potency.
• The presence of additional heterocyclic rings (such as the purine moiety in the queried compound) may contribute to specific biological interactions.

It's important to note that without specific data on the compound , these insights are speculative and based on related structures. Detailed studies would be necessary to determine the exact biological activity profile of "6-{5-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9-methyl-9H-purine".

To fully characterize this compound's biological activity, researchers would need to conduct various in vitro and in vivo studies, including:

• Target identification assays
• Cell-based proliferation and cytotoxicity tests
• Enzyme inhibition studies
• Animal model experiments for pharmacokinetics and efficacy